Cas no 1261850-29-6 (3-Bromo-4'-hydroxy-2'-iodopropiophenone)

• Product Name: 3-Bromo-4'-hydroxy-2'-iodopropiophenone
• CAS No: 1261850-29-6
• MF: C₉H₈BrIO₂
• MW: 354.967094421387
• CID: 4965618
• Update Time: 2025-10-28

3-Bromo-4'-hydroxy-2'-iodopropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4'-hydroxy-2'-iodopropiophenone

• Inchi： 1S/C9H8BrIO2/c10-4-3-9(13)7-2-1-6(12)5-8(7)11/h1-2,5,12H,3-4H2
• InChI Key： XZCKKPYWZRRDQN-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C(CCBr)=O)O

Computed Properties

• Exact Mass: 353.87524 g/mol
• Monoisotopic Mass: 353.87524 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3
• Molecular Weight: 354.97

Additional information on 3-Bromo-4'-hydroxy-2'-iodopropiophenone

3-Bromo-4'-Hydroxy-2'-Iodopropiophenone (CAS No. 1261850-29-6): A Comprehensive Overview

3-Bromo-4'-hydroxy-2'-iodopropiophenone (CAS No. 1261850-29-6) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique bromo, hydroxy, and iodo substituents, exhibits a range of interesting properties that make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular structure of 3-Bromo-4'-hydroxy-2'-iodopropiophenone consists of a propiophenone core with a bromo group at the 3-position, a hydroxy group at the 4'-position, and an iodo group at the 2'-position. These functional groups contribute to its reactivity and potential for diverse chemical transformations. The presence of these substituents also influences the compound's physical and chemical properties, such as solubility, stability, and reactivity.

In recent years, 3-Bromo-4'-hydroxy-2'-iodopropiophenone has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as an intermediate in the synthesis of novel drugs targeting various diseases. For instance, researchers have explored its role in the development of anti-inflammatory agents, anticancer drugs, and antiviral compounds. The compound's ability to undergo selective functionalization and derivatization makes it an attractive starting material for the synthesis of complex molecules with therapeutic potential.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 3-Bromo-4'-hydroxy-2'-iodopropiophenone in the synthesis of a series of novel anti-inflammatory agents. The researchers found that derivatives of this compound exhibited potent anti-inflammatory activity in both in vitro and in vivo models. This finding underscores the potential of 3-Bromo-4'-hydroxy-2'-iodopropiophenone as a lead compound for further drug development.

In addition to its medicinal applications, 3-Bromo-4'-hydroxy-2'-iodopropiophenone has also been investigated for its use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic materials. Researchers have explored its use as a building block for organic semiconductors and have reported promising results in terms of charge transport properties and device performance.

The synthesis of 3-Bromo-4'-hydroxy-2'-iodopropiophenone typically involves multistep reactions starting from readily available precursors. One common synthetic route involves the bromination of propiophenone followed by selective hydroxylation and iodination steps. The choice of reagents and reaction conditions is crucial to achieve high yields and purity levels. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, which reduce waste generation and improve overall sustainability.

The physical properties of 3-Bromo-4'-hydroxy-2'-iodopropiophenone, such as its melting point, boiling point, and solubility, are important considerations for both laboratory-scale synthesis and industrial applications. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility in various organic solvents makes it suitable for use in a wide range of chemical reactions.

In conclusion, 3-Bromo-4'-hydroxy-2'-iodopropiophenone (CAS No. 1261850-29-6) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.